Cas no 72567-46-5 (3-Pyridinecarbonitrile,1-amino-1,2-dihydro-6-methyl-2-oxo-4-(trifluoromethyl)-)

• Product Name: 3-Pyridinecarbonitrile,1-amino-1,2-dihydro-6-methyl-2-oxo-4-(trifluoromethyl)-
• CAS No: 72567-46-5
• MF: C₈H₆F₃N₃O
• MW: 217.147951602936
• CID: 543735
• PubChem ID: 736984
• Update Time: 2025-06-27

3-Pyridinecarbonitrile,1-amino-1,2-dihydro-6-methyl-2-oxo-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,1-amino-1,2-dihydro-6-methyl-2-oxo-4-(trifluoromethyl)-
• 72567-46-5
• 1-amino-6-methyl-2-oxo-4-(trifluoromethyl)pyridine-3-carbonitrile
• 1-amino-6-methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridine-3-carbonitrile

• Inchi： 1S/C8H6F3N3O/c1-4-2-6(8(9,10)11)5(3-12)7(15)14(4)13/h2H,13H2,1H3
• InChI Key： ZOXVCMNBTRKCKZ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(N(C(C)=C1)N)=O)(F)F

Computed Properties

• Exact Mass: 217.04638
• Monoisotopic Mass: 217.04629631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• PSA: 70.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 3-Pyridinecarbonitrile,1-amino-1,2-dihydro-6-methyl-2-oxo-4-(trifluoromethyl)-

Professional Introduction to 3-Pyridinecarbonitrile,1-amino-1,2-dihydro-6-methyl-2-oxo-4-(trifluoromethyl)- (CAS No. 72567-46-5)

The compound 3-Pyridinecarbonitrile,1-amino-1,2-dihydro-6-methyl-2-oxo-4-(trifluoromethyl)-, identified by its CAS number 72567-46-5, is a highly specialized chemical entity with significant applications in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine derivative family, a class of molecules renowned for their diverse biological activities and industrial relevance. The structural features of this molecule, particularly the presence of a nitrile group, an amino group, and a trifluoromethyl substituent, contribute to its unique chemical properties and potential therapeutic benefits.

In recent years, there has been a growing interest in pyridine-based compounds due to their role as key intermediates in the synthesis of various pharmacologically active agents. The specific configuration of 3-Pyridinecarbonitrile,1-amino-1,2-dihydro-6-methyl-2-oxo-4-(trifluoromethyl)- makes it a valuable building block for the development of novel drugs targeting a wide range of diseases. For instance, its structural motif is closely related to several known pharmaceuticals that have demonstrated efficacy in treating conditions such as inflammation, pain, and infectious diseases.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of bioactive molecules. The nitrile group in its structure can undergo various transformations, including hydrolysis to form carboxylic acids or reduction to form amides, which are crucial functional groups in drug design. Additionally, the presence of a trifluoromethyl group enhances the metabolic stability and lipophilicity of the molecule, making it an attractive candidate for oral administration.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies on 3-Pyridinecarbonitrile,1-amino-1,2-dihydro-6-methyl-2-oxo-4-(trifluoromethyl)- have suggested that it may interact with specific biological targets by binding to hydrophobic pockets or active sites. These insights have guided the design of derivatives with improved pharmacokinetic profiles and enhanced binding affinity.

The pharmaceutical industry has been particularly keen on exploring new analogs of this compound due to its promising therapeutic potential. Preclinical studies have indicated that derivatives of this molecule may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways involved in inflammation. Furthermore, preliminary data suggest that it could have neuroprotective effects, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of 3-Pyridinecarbonitrile,1-amino-1,2-dihydro-6-methyl-2-oxo-4-(trifluoromethyl)- presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules with high yield and purity. Techniques such as multi-step organic synthesis coupled with catalytic transformations have enabled chemists to construct the desired framework efficiently. Additionally, green chemistry principles have been applied to minimize waste and improve sustainability in the synthesis process.

The role of this compound in medicinal chemistry extends beyond its use as a direct therapeutic agent. It serves as a valuable scaffold for generating libraries of compounds that can be screened for biological activity. High-throughput screening (HTS) technologies have been employed to identify novel derivatives with enhanced efficacy and reduced toxicity. This approach has led to the discovery of several lead compounds that are currently undergoing further optimization.

In conclusion, 3-Pyridinecarbonitrile,1-amino-1,2-dihydro-6-methyl-2-oxo-4-(trifluoromethyl)- (CAS No. 72567-46-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in the discovery and development of new medicines.